Cas no 1008304-87-7 (4-Fluoro-3-(trifluoromethyl)benzenesulfonamide)

• Product Name: 4-Fluoro-3-(trifluoromethyl)benzenesulfonamide
• CAS No: 1008304-87-7
• MF: C₇H₅F₄NO₂S
• MW: 243.178714513779
• MDL: MFCD10687234
• CID: 1069664
• PubChem ID: 28306931
• Update Time: 2025-04-20

4-Fluoro-3-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethyl)benzenesulfonamide
• 4-FLUORO-3-TRIFLUOROMETHYLBENZENESULFONAMIDE
• FS-4672
• AU-004/43508406
• CS-0147840
• 4-fluoro-3-(trifluoromethyl)-benzenesulfonamide
• 4-fluoro-3-(trifluoromethyl)benzenesulfonamide, AldrichCPR
• SB76798
• Z784890288
• EN300-70716
• STL556998
• DTXSID50651263
• MFCD10687234
• 4-Fluoro-3-(trifluoromethyl)benzene sulfonamide
• DB-263064
• SCHEMBL1497086
• BBL103188
• AKOS005255056
• G72816
• CHEMBL4899286
• 4-fluoro-3-(trifluoromethyl)benzene-1-sulfonamide
• 1008304-87-7

• MDL： MFCD10687234
• Inchi： 1S/C7H5F4NO2S/c8-6-2-1-4(15(12,13)14)3-5(6)7(9,10)11/h1-3H,(H2,12,13,14)
• InChI Key： QJANYMHEGRILIE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(F)(F)F)C=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 242.99771222g/mol
• Monoisotopic Mass: 242.99771222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Melting Point: 161-163°C

4-Fluoro-3-(trifluoromethyl)benzenesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT